Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride

• CAS RN: 100311-11-3
• Molecular Formula: C17H27ClN2O3
• Molecular Weight: 342.9 g/mol
• IUPAC Name: ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride
• InChI: InChI=1S/C17H26N2O3.ClH/c1-2-21-17(20)15-13-14(18)7-8-16(15)22-12-6-11-19-9-4-3-5-10-19;/h7-8,13H,2-6,9-12,18H2,1H3;1H
• InChI Key: LHHKNRDKDISVNO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C=CC(=C1)N)OCCCN2CCCCC2.Cl
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)N)OCCC[NH+]2CCCCC2.[Cl-]
• synonyms: 5-Amino-2-(3-piperidinopropoxy)benzoic acid ethyl ester hydrochloride

Description

Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride, also known as EAPB hydrochloride, is a compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride hydrochloride is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This results in an increase in the availability of serotonin in the brain, which can improve mood and reduce symptoms of anxiety and depression.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride hydrochloride can increase levels of serotonin in the brain, which can lead to improvements in mood and reductions in anxiety and depression. It has also been shown to enhance cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride hydrochloride in lab experiments is its selectivity for the serotonin system, which can allow for more precise investigations into the role of serotonin in various neurological disorders. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

Future research directions for Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride hydrochloride could include investigating its potential as a treatment for other neurological disorders, such as schizophrenia and bipolar disorder. Additionally, further studies could explore the potential side effects of long-term use and its interactions with other medications. Overall, Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride hydrochloride shows promise as a potential therapeutic agent for various neurological disorders, but further research is needed to fully understand its potential.

Synthesis Methods

Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride hydrochloride can be synthesized using a multi-step process. The first step involves the preparation of 5-amino-2-(3-piperidin-1-ylpropoxy)benzoic acid, which can be achieved through the reaction of 5-amino-2-hydroxybenzoic acid with 3-piperidin-1-ylpropanol in the presence of a coupling agent. The resulting product is then esterified with ethyl alcohol to yield Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride.

Scientific Research Applications

Ethyl 5-amino-2-(3-piperidin-1-ylpropoxy)benzoate;hydrochloride hydrochloride has been studied for its potential therapeutic applications in the treatment of various neurological disorders, including depression, anxiety, and addiction. It has also been investigated for its potential to enhance cognitive function and memory.